Cas no 389122-94-5 ((R)-2-Methylbutanamide)

• Product Name: (R)-2-Methylbutanamide
• CAS No: 389122-94-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 1040335
• PubChem ID: 41097729
• Update Time: 2025-04-20

(R)-2-Methylbutanamide Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylbutanamide
• (2R)-2-methylButanamide
• (R)-2-Methylbutamide
• 2-methyl- (2R)-butanamide
• AKOS016843352
• SCHEMBL8505514
• 389122-94-5
• DB-003901
• Phenol,4-[2-(methylamino)ethyl]-
• G63510

• Inchi： 1S/C5H11NO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H2,6,7)/t4-/m1/s1
• InChI Key： XUXJHBAJZQREDB-SCSAIBSYSA-N
• SMILES： O=C([C@H](C)CC)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.901±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109.8-110.1 ºC
• Boiling Point: 232.0±8.0 ºC (760 Torr),
• Flash Point: 94.1±18.4 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides